Cas no 71041-38-8 (2-Butenoic acid, 2-methyl-4-oxo-, ethyl ester, (2E)-)

2-Butenoic acid, 2-methyl-4-oxo-, ethyl ester, (2E)- structure
71041-38-8 structure
Product Name:2-Butenoic acid, 2-methyl-4-oxo-, ethyl ester, (2E)-
CAS No:71041-38-8
MF:C7H10O3
MW:142.152502536774
CID:546206
PubChem ID:19773866
Update Time:2025-04-19

2-Butenoic acid, 2-methyl-4-oxo-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 2-methyl-4-oxo-, ethyl ester, (2E)-
    • SCHEMBL8872407
    • 71041-38-8
    • (E)-Ethyl 2-methyl-4-oxobut-2-enoate
    • Inchi: 1S/C7H10O3/c1-3-10-7(9)6(2)4-5-8/h4-5H,3H2,1-2H3/b6-4+
    • InChI Key: SHPFIKDJWFHYJR-GQCTYLIASA-N
    • SMILES: O(C(/C(=C/C=O)/C)=O)CC

Computed Properties

  • Exact Mass: 142.063
  • Monoisotopic Mass: 142.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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